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Compound of Interest

Compound Name: 2-Methoxypentane

Cat. No.: B14715795 Get Quote

For researchers, scientists, and drug development professionals, the safe handling and

disposal of laboratory chemicals are paramount. This document provides a comprehensive

guide to the personal protective equipment (PPE), operational procedures, and disposal plans

for 2-Methoxypentane (CAS No. 6795-88-6).

Understanding the Hazards of 2-Methoxypentane
While a specific Safety Data Sheet (SDS) for 2-Methoxypentane is not readily available in the

public domain, its structural similarity to other flammable ethers suggests that it should be

handled with significant caution. Ethers are known to be highly flammable and can form

explosive peroxides upon exposure to air and light.[1][2][3] Vapors may be heavier than air and

can travel to a source of ignition and flash back.[4][5] Skin and eye contact may cause irritation.

[6]

Key Physical and Chemical Properties:

Based on available data, the following table summarizes the key physical and chemical

properties of 2-Methoxypentane.
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Property Value Source(s)

Molecular Formula C₆H₁₄O [7][8]

Molecular Weight 102.17 g/mol [8]

Boiling Point 91.85 °C [7]

Melting Point -105.78 °C (estimate) [7]

Density 0.750 g/cm³ [7]

Flash Point

Not available (Assumed to be

low due to its nature as a

flammable ether)

Solubility
Limited information available;

likely sparingly soluble in water

Personal Protective Equipment (PPE)
A multi-layered approach to personal protection is crucial when handling 2-Methoxypentane.

The following PPE is recommended:
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PPE Category
Specific
Recommendations

Rationale

Hand Protection

Wear chemical-resistant

gloves. Nitrile or neoprene

gloves are generally

recommended for handling

ethers.[1] For prolonged or

high-volume use, consider

heavier-duty gloves such as

butyl rubber.[9] Always consult

the glove manufacturer's

compatibility chart for specific

breakthrough times.[4][6][10]

[11]

To prevent skin contact and

absorption.

Eye and Face Protection

Chemical splash goggles are

mandatory.[1] A face shield

should be worn in addition to

goggles when there is a

significant risk of splashing.[1]

To protect the eyes and face

from splashes and vapors.

Respiratory Protection

Work in a well-ventilated area,

preferably within a certified

chemical fume hood.[1][12] If

engineering controls are not

sufficient to maintain exposure

below acceptable limits, a

NIOSH-approved respirator

with organic vapor cartridges is

required.[1]

To prevent inhalation of

potentially harmful vapors.

Body Protection

A flame-retardant lab coat

should be worn and kept fully

buttoned.[9] Wear long pants

and closed-toe shoes to

ensure no skin is exposed.

To protect the skin from

splashes and potential fire

hazards.
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Operational Plan: Step-by-Step Handling
Procedures
Adherence to a strict operational protocol is essential for the safe handling of 2-
Methoxypentane.

1. Preparation:

Designated Area: Conduct all work with 2-Methoxypentane in a designated area, such as a

chemical fume hood.

Ignition Sources: Ensure the work area is free of all potential ignition sources, including open

flames, hot plates, and static electricity.[2]

Emergency Equipment: Verify that a safety shower, eyewash station, and a Class B fire

extinguisher (for flammable liquids) are readily accessible.

Spill Kit: Have a spill kit containing absorbent materials (e.g., vermiculite, sand) readily

available.[2]

2. Handling:

Grounding: When transferring 2-Methoxypentane from a larger container, ensure that both

containers are properly grounded to prevent static discharge.[9]

Dispensing: Use only spark-proof tools for opening and dispensing.

Container Management: Keep containers of 2-Methoxypentane tightly closed when not in

use to minimize vapor release.[2]

Peroxide Formation: As ethers can form explosive peroxides, it is crucial to date the

container upon receipt and upon opening.[1][3][13] If the chemical has been open for an

extended period (typically over 6-12 months), it should be tested for the presence of

peroxides before use.[1][13] If peroxides are detected or suspected, do not handle the

container and contact your institution's Environmental Health and Safety (EHS) department

immediately.[3][13]
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3. Post-Handling:

Decontamination: Thoroughly clean the work area after use.

PPE Removal: Remove PPE in the correct order to avoid cross-contamination. Dispose of

single-use gloves and other contaminated disposable items as hazardous waste.

Hand Washing: Wash hands thoroughly with soap and water after handling the chemical,

even if gloves were worn.

Disposal Plan
Proper disposal of 2-Methoxypentane and associated waste is critical to ensure laboratory

safety and environmental protection.

1. Waste Segregation and Collection:

Liquid Waste: Collect all unused 2-Methoxypentane and solutions containing it in a

designated, properly labeled, and sealed hazardous waste container.[13] The container

should be compatible with flammable organic solvents. Do not dispose of 2-
Methoxypentane down the drain.[2]

Solid Waste: All materials contaminated with 2-Methoxypentane, including used gloves,

absorbent pads from spills, and empty containers, must be disposed of as hazardous waste.

[3] Place these materials in a separate, clearly labeled solid hazardous waste container.

2. Labeling and Storage of Waste:

Labeling: All hazardous waste containers must be clearly labeled with "Hazardous Waste,"

the full chemical name "2-Methoxypentane," and a description of the contents (e.g., "waste

solvent," "contaminated debris").[13]

Storage: Store hazardous waste containers in a designated, well-ventilated, and secure area

away from ignition sources and incompatible materials.[2] Containers must be kept closed

except when adding waste.

3. Disposal Procedure:
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Professional Disposal: Arrange for the disposal of all 2-Methoxypentane waste through your

institution's EHS department or a licensed hazardous waste disposal company.[14]

Empty Containers: Even "empty" containers of 2-Methoxypentane may contain residual

liquid and vapor and must be treated as hazardous waste.[3]

Workflow for Safe Handling and Disposal of 2-
Methoxypentane
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Caption: Workflow for the safe handling and disposal of 2-Methoxypentane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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